{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxyphenyl}methanol

• IUPAC Name: [3-chloro-4-[(2-fluorophenyl)methoxy]-5-methoxyphenyl]methanol
• InChI: InChI=1S/C15H14ClFO3/c1-19-14-7-10(8-18)6-12(16)15(14)20-9-11-4-2-3-5-13(11)17/h2-7,18H,8-9H2,1H3
• InChI Key: DMPBDQVMYZFOCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CO)Cl)OCC2=CC=CC=C2F
• Molecular Formula: C15H14ClFO3
• Molecular Weight: 296.72 g/mol

Description

{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxyphenyl}methanol is a chemical compound that has been gaining attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of {3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxyphenyl}methanol is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxyphenyl}methanol has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, antitumor, and antiviral activity. It may also have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using {3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxyphenyl}methanol in lab experiments is its potential therapeutic applications. This compound may be useful in the development of new drugs for the treatment of inflammatory diseases, cancer, and neurodegenerative diseases. However, one limitation of using this compound in lab experiments is its potential toxicity. Further research is needed to determine the safety and efficacy of this compound.

Future Directions

There are several future directions for research on {3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxyphenyl}methanol. One area of research could focus on the development of new drugs based on this compound for the treatment of inflammatory diseases, cancer, and neurodegenerative diseases. Another area of research could focus on the safety and toxicity of this compound, as well as its pharmacokinetics and pharmacodynamics. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of {3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxyphenyl}methanol involves several steps. The starting material is 3,4-dimethoxybenzaldehyde, which is reacted with 2-fluorobenzyl chloride in the presence of a base to form the intermediate 3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxybenzaldehyde. This intermediate is then reduced with sodium borohydride to yield the final product.

Scientific Research Applications

{3-chloro-4-[(2-fluorobenzyl)oxy]-5-methoxyphenyl}methanol has been the subject of several scientific studies due to its potential therapeutic applications. One study found that this compound has anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Another study showed that this compound has antitumor activity and may be useful in the treatment of cancer.